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molecular formula C6H5F3N2 B112110 3-Amino-4-(trifluoromethyl)pyridine CAS No. 175204-80-5

3-Amino-4-(trifluoromethyl)pyridine

Cat. No. B112110
CAS RN: 175204-80-5
M. Wt: 162.11 g/mol
InChI Key: DROFUWWORPKKSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07470671B2

Procedure details

A solution of 2 g (12.34 mmol) of 3-amino-4-(trifluoromethyl)pyridine in 28 ml of 50% sulfuric acid is cooled to −5° C. and a solution of 1.03 g (14.8 mmol) of sodium nitrite in 10 ml of water is added slowly. The mixture is left to return to room temperature and stirring is continued for 30 min. 25 ml of concentrated sulfuric acid are then added and the reaction mixture is stirred at 100-110° C. for 2 hours. After cooling, the reaction medium is neutralized by adding saturated sodium bicarbonate solution to pH 6-7, and the mixture is extracted with ethyl acetate. The organic phase obtained is washed with water, dried over magnesium sulfate and concentrated under reduced pressure to give 1.92 g of the expected compound in the form of a brown powder (yield=95%).
Name
3-amino-4-(trifluoromethyl)pyridine
Quantity
2 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
28 mL
Type
solvent
Reaction Step One
Name
sodium nitrite
Quantity
1.03 g
Type
reactant
Reaction Step Two
Name
water
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sulfuric acid
Quantity
25 mL
Type
solvent
Reaction Step Four
Name
expected compound
[Compound]
Name
powder
Yield
95%

Identifiers

REACTION_CXSMILES
N[C:2]1[CH:3]=[N:4][CH:5]=[CH:6][C:7]=1[C:8]([F:11])([F:10])[F:9].N([O-])=[O:13].[Na+].C(=O)(O)[O-].[Na+]>S(=O)(=O)(O)O.O>[F:9][C:8]([F:11])([F:10])[C:7]1[CH:6]=[CH:5][N:4]=[CH:3][C:2]=1[OH:13] |f:1.2,3.4|

Inputs

Step One
Name
3-amino-4-(trifluoromethyl)pyridine
Quantity
2 g
Type
reactant
Smiles
NC=1C=NC=CC1C(F)(F)F
Name
sulfuric acid
Quantity
28 mL
Type
solvent
Smiles
S(O)(O)(=O)=O
Step Two
Name
sodium nitrite
Quantity
1.03 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
10 mL
Type
solvent
Smiles
O
Step Three
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Step Four
Name
sulfuric acid
Quantity
25 mL
Type
solvent
Smiles
S(O)(O)(=O)=O

Conditions

Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
The mixture is left
CUSTOM
Type
CUSTOM
Details
to return to room temperature
STIRRING
Type
STIRRING
Details
the reaction mixture is stirred at 100-110° C. for 2 hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
the mixture is extracted with ethyl acetate
CUSTOM
Type
CUSTOM
Details
The organic phase obtained
WASH
Type
WASH
Details
is washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 30 min
Name
expected compound
Type
product
Smiles
FC(C1=C(C=NC=C1)O)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.92 g
YIELD: CALCULATEDPERCENTYIELD 95.4%
[Compound]
Name
powder
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 95%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.